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Aceteylleptocarpin

Name: Aceteylleptocarpin
Brand: Smolecule
SKU: S532782
Rating: 5 (2 reviews)

Catalog No.

S532782

CAS No.

73522-57-3

M.F

C22H28O7

M. Wt

404.5 g/mol

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3. Others
4. reference

General Information

CAS Number

73522-57-3

Product Name

Aceteylleptocarpin

IUPAC Name

[(1R,2R,4R,6R,9E,11R)-8-acetyloxy-4,9-dimethyl-14-methylidene-13-oxo-5,12-dioxatricyclo[9.3.0.04,6]tetradec-9-en-2-yl] (Z)-2-methylbut-2-enoate

Molecular Formula

C22H28O7

Molecular Weight

404.5 g/mol

InChI

InChI=1S/C22H28O7/c1-7-11(2)20(24)28-17-10-22(6)18(29-22)9-15(26-14(5)23)12(3)8-16-19(17)13(4)21(25)27-16/h7-8,15-19H,4,9-10H2,1-3,5-6H3/b11-7-,12-8+/t15?,16-,17-,18-,19+,22-/m1/s1

InChI Key

FKBYLKGHMBGEOZ-GBCZEGOWSA-N

SMILES

CC=C(C)C(=O)OC1CC2(C(O2)CC(C(=CC3C1C(=C)C(=O)O3)C)OC(=O)C)C

Solubility

Soluble in DMSO

Synonyms

Leptocarpin acetate; Aceteylleptocarpin;

Canonical SMILES

CC=C(C)C(=O)OC1CC2(C(O2)CC(C(=CC3C1C(=C)C(=O)O3)C)OC(=O)C)C

Isomeric SMILES

C/C=C(/C)\C(=O)O[C@@H]1C[C@@]2([C@H](O2)C[C@@H](/C(=C\[C@@H]3[C@@H]1C(=C)C(=O)O3)/C)OC(=O)C)C

Description

The exact mass of the compound Aceteylleptocarpin is 404.1835 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Terpenes - Sesquiterpenes - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

2.5

Exact Mass

404.1835

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2023-07-15

Reference

1: Martínez R, Kesternich V, Gutierrez E, Dölz H, Mansilla H. Conformational analysis and biological activity of leptocarpin and leptocarpin acetate. Planta Med. 1995 Apr;61(2):188-9. PubMed PMID: 7753932.

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